![molecular formula C14H22N2O2S B2558803 1-[1-(4-Methanesulfonylphenyl)ethyl]piperidin-4-amine CAS No. 1038973-85-1](/img/structure/B2558803.png)
1-[1-(4-Methanesulfonylphenyl)ethyl]piperidin-4-amine
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Description
Molecular Structure Analysis
The molecule contains a total of 48 bonds. There are 22 non-H bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 secondary amine (aliphatic), 1 tertiary amine (aliphatic), and 1 sulfone .Physical And Chemical Properties Analysis
The molecular formula of the compound is C14H22N2O2S, and its molecular weight is 282.4 . Additional physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Chemical Applications
Stereospecific Substitutions : A method involving stereospecific substitutions of optically pure methanesulfonates with various amines, including primary amines and amino acid esters, was described. This process allows for the inversion of configuration, producing N-substituted ethylamines with high yields. This approach is crucial for preparing optically pure and meso triamine ligands with pyridine rings, demonstrating the compound's versatility in synthesizing chiral molecules (Uenishi et al., 2004).
Alkyne-Iminium Ion Cyclizations : The compound was utilized in nucleophile-promoted alkyne-iminium ion cyclizations, yielding various products through reactions with secondary cyclic amines. This highlights its role in facilitating complex chemical transformations (Arnold et al., 2003).
Pharmacological Exploration
Anticancer Agents : The compound served as a precursor in synthesizing piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluated for their anticancer properties. Specific derivatives showed promising IC50 values, indicating strong anticancer potential relative to doxorubicin, a standard reference in cancer therapy (Rehman et al., 2018).
Modulators of the Human CCR5 Receptor : Research identified N-(1-{(3R)-3-(3,5-difluorophenyl)-3-[4-methanesulfonylphenyl] propyl}piperidin-4-yl)-N-ethyl-2-[4-methanesulfonylphenyl]acetamide as a highly potent and selective ligand for the human CCR5 chemokine receptor, with good oral pharmacokinetic properties. This finding is significant for the development of therapeutic agents targeting diseases modulated by the CCR5 receptor (Cumming et al., 2006).
properties
IUPAC Name |
1-[1-(4-methylsulfonylphenyl)ethyl]piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2S/c1-11(16-9-7-13(15)8-10-16)12-3-5-14(6-4-12)19(2,17)18/h3-6,11,13H,7-10,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHVXPNQOTFFNGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)S(=O)(=O)C)N2CCC(CC2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(4-Methanesulfonylphenyl)ethyl]piperidin-4-amine |
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